molecular formula C9H17ClN2 B14263927 (4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine;hydrochloride

(4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine;hydrochloride

Cat. No.: B14263927
M. Wt: 188.70 g/mol
InChI Key: RPZRMOSOWMCABX-QTPPMTSNSA-N
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Description

The compound (4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine; hydrochloride is a bicyclic amine hydrochloride salt with a cyclopenta[b]pyridine core. Key features include:

  • IUPAC Name: 3H-Cyclopenta[b]pyridin-2-amine, 4,4a,5,6,7,7a-hexahydro-4-methyl-, (4R,4aR,7aR)-; hydrochloride .
  • CAS No.: 793646-33-0 (free base) .
  • Molecular Formula: C₉H₁₆N₂·HCl.
  • Molecular Weight: 188.7 g/mol (free base: 152.24 g/mol; HCl: 36.46 g/mol).
  • Structural Highlights: A fused cyclopentane-pyridine ring system with a methyl group at position 4 and an amine group at position 2.

The hydrochloride salt enhances solubility, making it suitable for pharmacological or synthetic applications.

Properties

Molecular Formula

C9H17ClN2

Molecular Weight

188.70 g/mol

IUPAC Name

(4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine;hydrochloride

InChI

InChI=1S/C9H16N2.ClH/c1-6-5-9(10)11-8-4-2-3-7(6)8;/h6-8H,2-5H2,1H3,(H2,10,11);1H/t6-,7-,8-;/m1./s1

InChI Key

RPZRMOSOWMCABX-QTPPMTSNSA-N

Isomeric SMILES

C[C@@H]1CC(=N[C@H]2[C@@H]1CCC2)N.Cl

Canonical SMILES

CC1CC(=NC2C1CCC2)N.Cl

Origin of Product

United States

Comparison with Similar Compounds

Key Research Findings

  • Stereochemical Influence: The 4R,4aR,7aR configuration in the target compound may enhance stability compared to non-chiral analogues .

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